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Compound of Interest

[2-(Propan-2-yl)oxan-4-
Compound Name:
yllmethanol

Cat. No.: B2546905

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The target compound, [2-(Propan-2-yl)oxan-4-ylJmethanol, is a specialized
chemical for which a specific CAS number and detailed experimental data are not readily
available in public databases. This guide provides comprehensive information on the closely
related parent compound, (Oxan-4-yl)methanol (CAS: 14774-37-9), and proposes a
scientifically-grounded synthetic pathway to [2-(Propan-2-yl)oxan-4-yllmethanol based on
established organic synthesis principles. All experimental protocols should be conducted by
qualified personnel in a controlled laboratory setting.

Introduction

Substituted oxane (tetrahydropyran) moieties are prevalent structural motifs in a wide array of
natural products and pharmacologically active compounds. The specific stereochemistry and
substitution pattern on the oxane ring can significantly influence the biological activity and
pharmacokinetic properties of these molecules. [2-(Propan-2-yl)oxan-4-ylJmethanol
represents a chiral building block with potential applications in medicinal chemistry and
materials science. The presence of a C2-isopropyl group and a C4-hydroxymethyl group offers
multiple points for further chemical modification, making it a valuable synthon for the
construction of more complex molecular architectures.

This technical guide summarizes the known properties of the parent compound, (Oxan-4-
yl)methanol, and provides a detailed proposed synthesis for [2-(Propan-2-yl)oxan-4-
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ylJmethanol, complete with experimental protocols and characterization data for analogous
compounds.

Physicochemical Properties of (Oxan-4-yl)methanol
(Parent Compound)

A summary of the key physicochemical properties of (Oxan-4-yl)methanol (CAS: 14774-37-9) is
presented in Table 1. This data serves as a baseline for the expected properties of its C2-
alkylated derivatives.

Property Value Reference
CAS Number 14774-37-9 [1][2]
Molecular Formula CeH1202 [11[2]
Molecular Weight 116.16 g/mol [1]
Appearance Colorless liquid [3]

Boiling Point 210-214 °C [2]

Flash Point 61 °C (142 °F) [2]

Density 1.000 + 0.06 g/cm? (Predicted) [2]

Water Solubility Slightly soluble [2]
Refractive Index 1.46 [2]

Proposed Synthesis of [2-(Propan-2-yl)oxan-4-
yljmethanol

The synthesis of the target compound can be envisioned through a multi-step sequence
starting from commercially available materials. A plausible retrosynthetic analysis suggests that
the target molecule can be obtained via the reduction of a corresponding ester or carboxylic
acid, which in turn can be synthesized through a Prins-type cyclization or an acetal-based
route. The following is a proposed synthetic workflow.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b2546905?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ja970885n
https://pubs.acs.org/doi/10.1021/ja970885n
https://pubs.acs.org/doi/pdf/10.1021/ja970885n
https://pubs.acs.org/doi/10.1021/ja970885n
https://pubs.acs.org/doi/pdf/10.1021/ja970885n
https://www.organic-chemistry.org/synthesis/heterocycles/tetrahydropyrans.shtm
https://pubs.acs.org/doi/10.1021/ja970885n
https://pubs.acs.org/doi/10.1021/ja970885n
https://pubs.acs.org/doi/10.1021/ja970885n
https://pubs.acs.org/doi/10.1021/ja970885n
https://pubs.acs.org/doi/10.1021/ja970885n
https://www.benchchem.com/product/b2546905?utm_src=pdf-body
https://www.benchchem.com/product/b2546905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2546905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proposed Synthesis of [2-(Propan-2-yl)oxan-4-yllmethanol

Step 1: Acetal Formation

4-Penten-1-ol

Isobutyraldehyde

Acid catalyst (e.g., piTSA)

Formation of Mixed Acetal

Lewis Acid (e.g., SnCl4) or
Brgnsted Acid (e.g., HBr)

Step 2: Intramolecular| Prins-type Cyclization

2-Isopropyl-4-bromo-tetrahydropyran

Mg turnings

Step 3: Introduction of Hydroxymethyl Group

Grignard Reagent Formation

1. (CH20)n

. H30+ workup

Reaction with Paraformaldehyde

l

[2-(Propan-2-yl)oxan-4-yllmethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

3. Tetrahydropyran synthesis [organic-chemistry.org]

« To cite this document: BenchChem. [Technical Guide: [2-(Propan-2-yl)oxan-4-yllmethanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2546905#2-propan-2-yl-oxan-4-yl-methanol-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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